Cas no 1354957-61-1 (1-[1-(morpholin-4-yl)cyclopentyl]ethan-1-amine dihydrochloride)

• Product Name: 1-[1-(morpholin-4-yl)cyclopentyl]ethan-1-amine dihydrochloride
• CAS No: 1354957-61-1
• MF: C₁₁H₂₄Cl₂N₂O
• MW: 271.227061271667
• CID: 4592652
• Update Time: 2025-05-23

1-[1-(morpholin-4-yl)cyclopentyl]ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[1-(morpholin-4-yl)cyclopentyl]ethan-1-amine dihydrochloride

• Inchi： 1S/C11H22N2O.2ClH/c1-10(12)11(4-2-3-5-11)13-6-8-14-9-7-13;;/h10H,2-9,12H2,1H3;2*1H
• InChI Key： OMOVFOUSHAOYQI-UHFFFAOYSA-N
• SMILES： C(C1(N2CCOCC2)CCCC1)(N)C.[H]Cl.[H]Cl

1-[1-(morpholin-4-yl)cyclopentyl]ethan-1-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[1-(morpholin-4-yl)cyclopentyl]ethan-1-amine dihydrochloride

Introduction to 1-[1-(Morpholin-4-yl)cyclopentyl]ethan-1-amine Dihydrochloride (CAS No. 1354957-61-1)

1-[1-(Morpholin-4-yl)cyclopentyl]ethan-1-amine dihydrochloride, commonly referred to as CAS No. 1354957-61-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring, a cyclopentane ring, and an ethanamine group, all of which contribute to its diverse chemical properties and potential applications.

The molecular structure of this compound is notable for its morpholine moiety, which is a six-membered ring containing one oxygen atom and one nitrogen atom. The morpholine group is known for its ability to form hydrogen bonds, making it a valuable component in various chemical reactions and drug design applications. The cyclopentane ring in the compound adds rigidity to the molecule, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have highlighted the potential of CAS No. 1354957-61-1 in the development of novel therapeutic agents. For instance, research has shown that this compound exhibits promising activity in vitro against certain enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a candidate for targeting central nervous system disorders. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, suggesting potential applications in the treatment of conditions such as chronic pain and inflammation.

The synthesis of 1-[1-(Morpholin-4-yl)cyclopentyl]ethan-1-amine dihydrochloride involves a multi-step process that typically begins with the preparation of the morpholine derivative. This is followed by cyclization reactions to form the cyclopentane ring and subsequent amine functionalization. The dihydrochloride salt form is often preferred due to its enhanced solubility in aqueous solutions, which facilitates its use in pharmaceutical formulations.

In terms of physical properties,CAS No. 1354957-61-1 has a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various storage conditions has been thoroughly investigated, with results indicating that it remains stable at room temperature for extended periods when stored away from light and moisture.

The pharmacokinetic profile of this compound has been studied in preclinical models, revealing moderate bioavailability following oral administration. Its half-life is estimated to be around 8 hours, which suggests that it may require twice-daily dosing if used in clinical settings. However, further studies are needed to confirm these findings and assess its safety profile in humans.

In conclusion, CAS No. 1354957-61- represents a promising compound with potential applications in drug discovery and development. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further investigation into its therapeutic potential.